Cas no 1195-67-1 (Phosphonic diamide,P-1-aziridinyl-N,N,N',N'-tetramethyl-)

Phosphonic diamide,P-1-aziridinyl-N,N,N',N'-tetramethyl- structure
1195-67-1 structure
Product Name:Phosphonic diamide,P-1-aziridinyl-N,N,N',N'-tetramethyl-
CAS No:1195-67-1
MF:C6H16N3OP
MW:177.184501647949
CID:167409
PubChem ID:96669
Update Time:2025-04-19

Phosphonic diamide,P-1-aziridinyl-N,N,N',N'-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • Phosphonic diamide,P-1-aziridinyl-N,N,N',N'-tetramethyl-
    • 1-Arizidinyl-bis(dimethylamino)phosphine oxide
    • N-[aziridin-1-yl(dimethylamino)phosphoryl]-N-methylmethanamine
    • 1-< Bis-dimethylamino-phosphoryl> -aziridin
    • 1-Aziridinylbis(dimethylamino)phosphine oxide
    • AI3-50991
    • aziridin-1-yl-phosphonic acid bis-dimethylamide
    • Bis-dimethylamido-phosphorsaeure-ethylenimid
    • BRN 1343149
    • diamide P-1 aziridinyl N,N,N',N'-tetramethyl phosphonique
    • Di-N,N'-dimethylamide ethyleneimido phosphate
    • p-1-Aziridinyl-N,N,N',N'-tetramethylphosphine oxide
    • Phosphorsaeure-bis-dimethylamid-ethylenimid
    • bis( dimethylamino )-1-aziridinylphosphine oxide
    • P-1-Aziridinyl-N,N',N'-tetramethylaminophosphine oxide
    • p-1-Aziridinyl-N,N',N'-tetramethylphosphine oxide
    • SMR001560544
    • 1195-67-1
    • P-1-Aziridinyl-N,N,N',N'-tetramethylaminophosphine oxide
    • ENT-50991
    • HMS3087M21
    • NCIOpen2_001126
    • P-1-Aziridinyl-N,N',N'-tetramethylphosphonic diamide
    • Phosphonic diamide, P-(1-aziridinyl)-N,N,N',N'-tetramethyl-
    • p-1-Aziridinyl-N,N,N',N'-tetramethylphosphinic diamide
    • NSC-85331
    • NSC85331
    • p-(1-Aziridinyl)-N,N,N',N'-tetramethylphosphonic diamide
    • CHEMBL4297025
    • NSC 85331
    • P-1-Aziridinyl-N,N,N',N'-tetramethylphosphonic diamide
    • AKOS006278197
    • DTXSID80152475
    • MLS002694619
    • Inchi: 1S/C6H16N3OP/c1-7(2)11(10,8(3)4)9-5-6-9/h5-6H2,1-4H3
    • InChI Key: RFSOGBNJSNIKMW-UHFFFAOYSA-N
    • SMILES: P(N(C)C)(N(C)C)(N1CC1)=O

Computed Properties

  • Exact Mass: 177.10328
  • Monoisotopic Mass: 177.103
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 26.6Ų

Experimental Properties

  • Density: 1.14
  • Boiling Point: -20.2°C
  • Flash Point: 106.6°C
  • Refractive Index: 1.506
  • PSA: 26.56
  • LogP: 0.47120
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